![molecular formula C20H12FN3O3S B2376471 2-(1,3-dioxoisoindol-2-yl)-N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide CAS No. 865181-56-2](/img/structure/B2376471.png)
2-(1,3-dioxoisoindol-2-yl)-N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide
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Description
2-(1,3-dioxoisoindol-2-yl)-N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide is a useful research compound. Its molecular formula is C20H12FN3O3S and its molecular weight is 393.39. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Properties
- Phosphoinositide 3-Kinase Inhibition: Analogues of the compound, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, have shown potent inhibition of PI3Kα and mTOR, suggesting potential application in targeting these pathways for therapeutic interventions (Stec et al., 2011).
- Anticonvulsant Evaluation: Derivatives like N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide exhibit significant anticonvulsant activity, indicating their potential use in seizure management (Nath et al., 2021).
Biological Activities
- α-Glucosidase Inhibitory Activity: Compounds like N-(4-(m-Chlorophenyl)-1,3-thiazol-2yl)-2-(2,4-dioxo-1,3-thiazolidin-5- yl)acetamide show significant inhibition of α-glucosidase, an enzyme implicated in diabetes management (Koppireddi et al., 2014).
- Anti-inflammatory Agents: Certain derivatives of this compound class, such as 2-(3-(2-(1,3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-phenylthiazolidin-5-yl) acetic acid, demonstrate anti-inflammatory activity in vitro and in vivo, which could be beneficial for treating inflammation-related disorders (Nikalje et al., 2015).
Antioxidant Potential
- Antioxidant and Anti-inflammatory: N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides show promise as antioxidant and anti-inflammatory compounds, suggesting their utility in conditions where oxidative stress and inflammation are key factors (Koppireddi et al., 2013).
Photochemical Applications
- Photovoltaic Efficiency Modeling: Some analogs have been studied for their potential in dye-sensitized solar cells (DSSCs), showing good light harvesting efficiency and photovoltaic properties, which could be useful in renewable energy applications (Mary et al., 2020).
Molecular Interactions and Docking Studies
- Ligand-Protein Interactions: Studies on benzothiazolinone acetamide analogs, involving spectroscopic and quantum mechanical investigations, suggest their potential in ligand-protein interactions, which could be critical in drug design and development (Mary et al., 2020).
Properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)-N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12FN3O3S/c1-2-9-23-15-8-7-12(21)10-16(15)28-20(23)22-17(25)11-24-18(26)13-5-3-4-6-14(13)19(24)27/h1,3-8,10H,9,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZRCAPXNNPXPLZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12FN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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